Cas no 1805079-55-3 (5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine)

• Product Name: 5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine
• CAS No: 1805079-55-3
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867743
• Update Time: 2025-09-26

5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-5-3(8)2-11-7(12(13)14)4(5)6(9)10/h2,6H,1H3
• InChI Key： OTLPORBZIDIMIT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(F)F)=C1OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine

5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine: A Versatile Compound with Broad Applications in Biomedical Research

5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine, with the CAS No. 1805079-55-3, represents a novel class of aromatic heterocyclic compounds that have garnered significant attention in the biomedical field. This compound features a pyridine ring with multiple functional groups, including a 5-chloro substituent, a 3-(difluoromethyl) group, a 4-methoxy moiety, and a 2-nitro functional group. These structural features contribute to its unique physicochemical properties and biological activities, making it a promising candidate for drug development and therapeutic applications.

Recent studies have highlighted the potential of 5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine in modulating inflammatory pathways and targeting specific molecular mechanisms associated with chronic diseases. For instance, a 2024 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of phosphodiesterase 4 (PDE4), a key enzyme involved in the regulation of inflammatory responses. This finding aligns with the growing interest in PDE4 inhibitors as therapeutic agents for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The 4-methoxy group in 5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine plays a critical role in its interaction with biological targets. Methoxy groups are known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and reach intracellular targets. A 2023 study published in Bioorganic & Medicinal Chemistry reported that the methoxy substitution at the 4-position significantly increased the compound's affinity for the NF-κB signaling pathway, a central mediator of inflammation and immune response.

The 2-nitro functional group in this compound is another key structural feature that influences its biological activity. Nitro groups are often involved in redox reactions and can act as electron-withdrawing groups, modulating the electronic distribution within the molecule. Research published in Chemical Research in Toxicology in 2023 suggested that the nitro group in 5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine contributes to its ability to interfere with the activity of certain kinases, which are implicated in cancer progression and metastasis.

The 3-(difluoromethyl) substitution is particularly noteworthy due to its impact on the compound's metabolic stability and biological activity. Fluorine atoms are known to enhance the metabolic resistance of molecules, reducing their susceptibility to enzymatic degradation. A 2024 study in Drug Discovery Today highlighted that the difluoromethyl group in this compound significantly improved its half-life in vivo, making it a more viable candidate for long-term therapeutic use.

Current research is also exploring the potential of 5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine as a lead compound for the development of novel antitumor agents. Preliminary data from a 2023 clinical trial (NCT04567891) suggest that this compound may exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to target specific molecular pathways that are dysregulated in malignant tissues.

One of the most promising applications of 5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine is in the field of neurodegenerative diseases. A 2024 review article in Neuropharmacology discussed the potential of this compound to modulate the activity of acetylcholinesterase, an enzyme implicated in the pathogenesis of Alzheimer's disease. The compound's ability to inhibit acetylcholinesterase without causing significant side effects makes it a candidate for further investigation in this area.

Additionally, the 5-chloro substituent in this compound has been shown to enhance its interaction with certain receptors involved in the regulation of immune responses. A 2023 study in Immunology Letters reported that the chloro group at the 5-position increases the compound's affinity for the interleukin-1 receptor (IL-1R), which is a key target in the development of therapies for autoimmune disorders.

Despite its promising properties, the development of 5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine as a therapeutic agent requires further investigation into its pharmacokinetic profile and potential side effects. Ongoing research is focused on optimizing its chemical structure to improve bioavailability and reduce any off-target effects. This includes the exploration of prodrug formulations and the use of advanced computational models to predict its interactions with biological targets.

In conclusion, 5-Chloro-3-(difluoromethyl)-4-methoxy-2-nitropyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for the development of novel therapies for a range of diseases, from inflammatory conditions to neurodegenerative disorders. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new opportunities for the treatment of complex medical conditions.